1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and has been used for scientific research purposes since then. The compound is known for its psychoactive effects and has been studied extensively for its mechanism of action and physiological effects.
Mechanism of Action
The exact mechanism of action of 1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine is not fully understood. However, it is known to act as a partial agonist of the 5-HT1B and 5-HT2C serotonin receptors. 1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine also has affinity for other serotonin receptors, including 5-HT1A, 5-HT2A, and 5-HT7.
Biochemical and Physiological Effects:
1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine has been shown to have a wide range of biochemical and physiological effects. It has been found to increase the release of serotonin and dopamine in the brain, leading to its psychoactive effects. 1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine has also been shown to increase heart rate, blood pressure, and body temperature in animal studies.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine in lab experiments is its well-established mechanism of action. This makes it a useful reference compound for studying the effects of other psychoactive substances. However, 1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine has limited selectivity for the serotonin receptors, which may limit its usefulness in certain experiments.
Future Directions
There are several future directions for research on 1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine. One area of interest is the development of more selective agonists and antagonists for the serotonin receptors. This could lead to a better understanding of the specific roles of these receptors in behavior and physiology. Another area of interest is the use of 1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine in the development of new treatments for psychiatric disorders, such as depression and anxiety. Finally, further research is needed to fully understand the long-term effects of 1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine on the brain and body.
Synthesis Methods
1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine is synthesized through a chemical reaction between 4-chlorophenylpiperazine and 4-ethoxybenzoyl chloride in the presence of a base. The reaction yields 1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine as a white crystalline powder, which is then purified using various techniques.
Scientific Research Applications
1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine has been widely used in scientific research for its psychoactive effects. It is commonly used as a reference compound for studying the mechanism of action of other psychoactive substances. 1-(4-chlorophenyl)-4-(4-ethoxybenzoyl)piperazine has also been used to study the effects of serotonin receptor agonists and antagonists on behavior and physiology.
properties
IUPAC Name |
[4-(4-chlorophenyl)piperazin-1-yl]-(4-ethoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN2O2/c1-2-24-18-9-3-15(4-10-18)19(23)22-13-11-21(12-14-22)17-7-5-16(20)6-8-17/h3-10H,2,11-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHPSSNIZEMLYQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(4-Chlorophenyl)piperazin-1-yl](4-ethoxyphenyl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.